Cas no 125559-00-4 (N-Succinimidyl 6-4-(Maleimidomethyl)cyclohexylcarboxamido Caproate)

• Product Name: N-Succinimidyl 6-4-(Maleimidomethyl)cyclohexylcarboxamido Caproate
• CAS No: 125559-00-4
• Molecular Formula: C₂₂H₂₉N₃O₇
• Molecular Weight: 447.48156
• MDL: MFCD01863459
• CID: 824564

N-Succinimidyl 6-4-(Maleimidomethyl)cyclohexylcarboxamido Caproate Properties

Names and Identifiers

• LC-SMCC
• N-Succinimidyl 6-[[4-(Maleimidomethyl)cyclohexyl]carboxamido] Caproate
• N-Succinimidyl 6-[[4-(N-Maleimidomethyl)cyclohexyl]carboxamido]hexanoate
• AC1MSTDC
• CTK8F0229
• FT-0674712
• N-succinimidyl 4-(N-maleinimidomethyl)-cyclohexane-1-carboxy-(6-amidocaproate)
• N-Succinimidyl 6-[[4-(N-Maleimidomethyl)cyclohexyl]carboxamido]caproate
• S0881
• succinimidyl 4-[N-maleimidomethyl]cyclohexane-1-carboxy-[6-amidocaproate]
• 6-[trans-4-(MaleiMidoMethyl)-cyclohexanoylaMino]-hexanoic acid-NHS ester
• SUCCINIMIDYL-4-[N-MALEIMIDOMETHYL]-CYCLOHEXANE-1-CARBOXY-[6-AMIDOCAPROATE]
• 4-[(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)methyl]-N-[6-[(2,5-dioxo-1-pyrrolidinyl)oxy]-6-oxohexyl]cyclohexanecarboxamide
• 6-[[[4-[(2,5-Dihydro-2,5-dioxo-1H-pyrrol-1-yl)Methyl]cyclohexyl]carbonyl]aMino]hexanoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester

• MDL： MFCD01863459
• InChIKey： IHVODYOQUSEYJJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C22H29N3O7/c26-17-9-10-18(27)24(17)14-15-5-7-16(8-6-15)22(31)23-13-3-1-2-4-21(30)32-25-19(28)11-12-20(25)29/h9-10,15-16H,1-8,11-14H2,(H,23,31)
• SMILES： O=C(ON1C(CCC1=O)=O)CCCCCNC(C2CCC(CN3C(C=CC3=O)=O)CC2)=O

Computed Properties

• Exact Mass: 447.20067
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 12
• Heavy Atom Count: 32

Experimental Properties

• PSA: 130.16
• Melting Point: 180.0 to 184.0 deg-C
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),

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